Cas no 902137-93-3 (Spiro[3-cyclohexene-1,3'-[3H]indole],7'-bromo-1',2'-dihydro-)

• Product Name: Spiro[3-cyclohexene-1,3'-[3H]indole],7'-bromo-1',2'-dihydro-
• CAS No: 902137-93-3
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 797602
• PubChem ID: 17999162
• Update Time: 2025-04-19

Spiro[3-cyclohexene-1,3'-[3H]indole],7'-bromo-1',2'-dihydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[3-cyclohexene-1,3'-[3H]indole],7'-bromo-1',2'-dihydro-
• 13-BROMOSPIRO[CYCLOHEXANE-4,3'-INDOLINE]-1-ENE
• 902137-93-3

• Inchi： 1S/C13H14BrN/c14-11-6-4-5-10-12(11)15-9-13(10)7-2-1-3-8-13/h1-2,4-6,15H,3,7-9H2
• InChI Key： MUUTUBRPIOOFSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NCC12CC=CCC1

Computed Properties

• Exact Mass: 263.03100
• Monoisotopic Mass: 263.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.99050